![molecular formula C16H18FN5O3 B2389021 6-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one CAS No. 2034318-96-0](/img/structure/B2389021.png)
6-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C16H18FN5O3 and its molecular weight is 347.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
One area of application is in the development of antibacterial agents. Studies on pyridonecarboxylic acids and related compounds have highlighted their potential as effective antibacterial substances. For instance, research by Egawa et al. (1984) on pyridonecarboxylic acids as antibacterial agents has contributed to understanding the structure-activity relationships necessary for antibacterial efficacy, leading to the development of compounds such as enoxacin, an antibacterial agent with broad and potent in vitro activity (Egawa et al., 1984). Similarly, Matsumoto et al. (1984) have discussed the synthesis and structure-activity relationships of trisubstituted naphthyridine derivatives, including the development of enoxacin (Matsumoto et al., 1984).
Anti-inflammatory and Anticancer Agents
Additionally, compounds with similar structures have been synthesized and evaluated for their anti-inflammatory and anticancer activities. For example, Amr et al. (2007) synthesized a series of pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents using citrazinic acid as a starting material, showing the potential for chemical derivatives in therapeutic applications (Amr et al., 2007). Moreover, Mohamed et al. (2013) have reported on the synthesis and anticancer activities of newly synthesized pyrazole and pyrimidine derivatives, highlighting the relevance of such compounds in developing treatments for various cancers (Mohamed et al., 2013).
properties
IUPAC Name |
6-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidine-1-carbonyl]-2-methylpyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN5O3/c1-3-11-14(17)15(19-9-18-11)25-10-6-7-22(8-10)16(24)12-4-5-13(23)21(2)20-12/h4-5,9-10H,3,6-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDTBMJQRHGRYGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)C3=NN(C(=O)C=C3)C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.